Cas no 53581-71-8 ((1R,2S)-2-(2,5-dimethoxy-4-methylphenyl)cyclopropanamine hydrochloride)

• Product Name: (1R,2S)-2-(2,5-dimethoxy-4-methylphenyl)cyclopropanamine hydrochloride
• CAS No: 53581-71-8
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• CID: 1583892
• PubChem ID: 3041185
• Update Time: 2025-07-02

(1R,2S)-2-(2,5-dimethoxy-4-methylphenyl)cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(2,5-dimethoxy-4-methylphenyl)cyclopropanamine hydrochloride
• (1R,2S)-2-(2,5-dimethoxy-4-methylphenyl)cyclopropan-1-amine,hydrochloride
• 53581-71-8
• rac-(1R,2S)-2-(2,5-dimethoxy-4-methylphenyl)cyclopropan-1-amine hydrochloride
• CYCLOPROPANAMINE, 2-(2,5-DIMETHOXY-4-METHYLPHENYL)-, HYDROCHLORIDE (1:1)
• CYCLOPROPANAMINE, 2-(2,5-DIMETHOXY-4-METHYLPHENYL)-, HYDROCHLORIDE
• V9TT57FWR4
• trans-2-(2,5-Dimethoxy-4-methylphenyl)cyclopropanamine hydrochloride
• rac-(1R,2S)-2-(2,5-dimethoxy-4-methylphenyl)cyclopropan-1-aminehydrochloride,trans
• DTXSID20201799
• Dmcpa hydrochloride
• EN300-6748666
• (1R,2S)-2-(2,5-dimethoxy-4-methylphenyl)cyclopropan-1-amine;hydrochloride
• UNII-V9TT57FWR4
• Cyclopropanamine, 2-(2,5-dimethoxy-4-methylphenyl)-, hydrochloride, trans-
• TRANS-2-(2,5-DIMETHOXY-4-METHYLPHENYL)CYCLOPROPYLAMINE HYDROCHLORIDE
• 2,5-DIMETHOXY-4-METHYLPHENYLCYCLOPROPYLAMINE HYDROCHLORIDE

• Inchi： 1S/C12H17NO2.ClH/c1-7-4-12(15-3)9(6-11(7)14-2)8-5-10(8)13;/h4,6,8,10H,5,13H2,1-3H3;1H/t8-,10+;/m0./s1
• InChI Key： CEDNODFJANCFQI-KXNXZCPBSA-N
• SMILES： Cl.O(C)C1C=C(C)C(=CC=1[C@@H]1C[C@H]1N)OC

Computed Properties

• Exact Mass: 243.10274
• Monoisotopic Mass: 243.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (1R,2S)-2-(2,5-dimethoxy-4-methylphenyl)cyclopropanamine hydrochloride

Introduction to (1R,2S)-2-(2,5-dimethoxy-4-methylphenyl)cyclopropanamine hydrochloride and CAS No. 53581-71-8

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (1R,2S)-2-(2,5-dimethoxy-4-methylphenyl)cyclopropanamine hydrochloride, identified by its CAS number 53581-71-8, has garnered significant attention due to its unique structural properties and potential pharmacological applications. This compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research in the field of medicinal chemistry.

The molecular structure of (1R,2S)-2-(2,5-dimethoxy-4-methylphenyl)cyclopropanamine hydrochloride features a cyclopropane ring substituted with an amine group and a phenyl ring carrying methoxy and methyl substituents. This arrangement contributes to its distinct chemical and biological characteristics. The cyclopropane moiety is known for its rigidity, which can influence the compound's interactions with biological targets. Additionally, the presence of electron-rich aromatic rings enhances its potential for binding to various receptors and enzymes.

In recent years, there has been a growing interest in developing small molecules that can modulate neurotransmitter systems. The amine group in (1R,2S)-2-(2,5-dimethoxy-4-methylphenyl)cyclopropanamine hydrochloride suggests potential activity in central nervous system (CNS) disorders. Preliminary studies have indicated that this compound may interact with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The (1R,2S) configuration of the cyclopropane ring is particularly noteworthy, as stereochemistry often plays a critical role in determining a molecule's pharmacological profile.

Research has demonstrated that structural analogs of this compound exhibit various pharmacological effects. For instance, derivatives with similar scaffolds have shown antidepressant-like activity in animal models. These findings have spurred further investigation into the potential therapeutic applications of (1R,2S)-2-(2,5-dimethoxy-4-methylphenyl)cyclopropanamine hydrochloride. The hydrochloride salt form enhances the compound's solubility and bioavailability, making it more suitable for formulation into pharmaceutical products.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to achieve high yields and enantiomeric purity. The use of chiral auxiliaries or catalysts ensures the formation of the desired stereoisomer, which is crucial for its biological activity. Recent advancements in synthetic methodology have improved the efficiency and scalability of producing this compound.

One of the most compelling aspects of studying (1R,2S)-2-(2,5-dimethoxy-4-methylphenyl)cyclopropanamine hydrochloride is its potential as a lead compound for drug discovery. Medicinal chemists have leveraged its structure to design novel derivatives with enhanced potency and selectivity. Structure-activity relationship (SAR) studies have provided valuable insights into how modifications at different positions of the molecule can influence its pharmacological properties. These insights are critical for optimizing drug candidates for clinical development.

The pharmacokinetic profile of (1R,2S)-2-(2,5-dimethoxy-4-methylphenyl)cyclopropanamine hydrochloride is another area of interest. In vitro and in vivo studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is essential for predicting how the compound will behave in humans and for designing appropriate dosing regimens. Preliminary data suggest that this compound exhibits favorable pharmacokinetic characteristics that make it a promising candidate for further development.

Furthermore, computational modeling has played a significant role in elucidating the mechanism of action of this compound. Molecular docking studies have been used to predict how it interacts with biological targets such as receptors and enzymes. These studies provide a rational basis for designing experiments aimed at validating its therapeutic potential. The integration of experimental data with computational predictions has accelerated the drug discovery process significantly.

The safety profile of (1R,2S)-2-(2,5-dimethoxy-4-methylphenyl)cyclopropanamine hydrochloride is also under scrutiny. Preclinical toxicology studies have been conducted to assess its potential side effects and toxicity endpoints. These studies are essential for ensuring that the compound is safe enough to proceed to clinical trials. The results from these studies will guide decisions regarding dosing strategies and patient populations for whom this compound may be suitable.

As research continues to unfold，the therapeutic potential of (1R， 25 - dimethoxy - 4 - methylphenyl ) cyc lo pro p an am ine hy droch lor ide is likely to expand further。 New applications may emerge as scientists gain deeper insights into its mechanisms of action。 Collaborative efforts between academia， industry， and regulatory agencies will be crucial in translating laboratory findings into clinical reality。 The journey from discovery to drug approval is long， but compounds like this one hold promise for addressing unmet medical needs。